Technical Documentation Center

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline
  • CAS: 946786-56-7

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Therapeutic Potential of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in Kinase Inhibition

The following technical guide details the therapeutic potential, synthetic utility, and application of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in the design of kinase inhibitors. This document is structured for resear...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the therapeutic potential, synthetic utility, and application of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in the design of kinase inhibitors. This document is structured for researchers and drug developers, focusing on the compound's role as a high-value pharmacophore for targeting ALK, ROS1, and FAK signaling pathways.

Executive Summary: The Pharmacophore Advantage

In the rational design of Type I and Type II kinase inhibitors, the 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline scaffold represents a critical "Right-Hand Side" (RHS) module. Its structural architecture offers a dual-function advantage that addresses two of the most persistent challenges in medicinal chemistry: potency and physicochemical properties .

  • Solubilizing Tail (The Morpholine Ether): The 2-(4-morpholinyl)ethoxy moiety acts as a solvent-exposed solubilizing group. By projecting into the solvent front of the kinase ATP-binding pocket, it improves aqueous solubility and reduces lipophilicity (LogD), enhancing oral bioavailability without compromising hinge binding.

  • Synthetic Handle (The Bromine): The C5-bromine atom provides a versatile electrophilic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the modular attachment of diverse "Left-Hand Side" (LHS) cores such as quinazolines, pyrimidines, or pyridines.

This guide explores the therapeutic utility of this scaffold in developing inhibitors for Anaplastic Lymphoma Kinase (ALK) and Focal Adhesion Kinase (FAK) , particularly in the context of Non-Small Cell Lung Cancer (NSCLC).

Structural Mechanism of Action (SAR Analysis)[1]

Binding Mode Hypothesis

When incorporated into a kinase inhibitor (e.g., coupled to a 2,4-dichloropyrimidine core), the aniline nitrogen typically serves as a hydrogen bond donor to the kinase hinge region (e.g., Met residue). The 5-bromo substituent directs the core scaffold into the hydrophobic back pocket (Gatekeeper region), while the ortho-alkoxy morpholine tail extends towards the solvent interface.

  • Hinge Interaction: The aniline NH forms a critical H-bond with the backbone carbonyl of the hinge residue.

  • Solvent Front: The morpholine oxygen and nitrogen atoms can form water-mediated H-bonds or direct interactions with residues at the rim of the ATP pocket (e.g., Asp or Glu residues), stabilizing the binding conformation.

Therapeutic Targets

Based on structural homology with approved drugs like Ceritinib and Brigatinib , this scaffold is particularly effective for:

  • ALK (Anaplastic Lymphoma Kinase): Targeting EML4-ALK fusion proteins in NSCLC.

  • ROS1 (c-ros oncogene 1): Overcoming resistance mutations in ROS1+ tumors.[1]

  • FAK (Focal Adhesion Kinase): Disrupting integrin signaling in metastatic cancers.

Experimental Protocols: Synthesis & Validation

Synthesis of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Rationale: This convergent synthesis ensures high purity and scalability. The route utilizes a nucleophilic aromatic substitution (SNAr) followed by a chemoselective reduction.

Step 1: SNAr Displacement

Reaction: 5-Bromo-2-fluoronitrobenzene + 2-Morpholinoethanol


 5-Bromo-2-[2-(4-morpholinyl)ethoxy]nitrobenzene
  • Reagents: 5-Bromo-2-fluoronitrobenzene (1.0 eq), 2-Morpholinoethanol (1.1 eq), NaH (60% dispersion, 1.2 eq), Anhydrous DMF (10 vol).

  • Protocol:

    • Charge a flame-dried flask with NaH and anhydrous DMF under N2. Cool to 0°C.

    • Dropwise add 2-Morpholinoethanol over 15 min. Stir at 0°C for 30 min to generate the alkoxide.

    • Add 5-Bromo-2-fluoronitrobenzene solution (in DMF) dropwise.

    • Warm to RT and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 1:1) or LCMS for disappearance of starting material.

    • Quench: Carefully pour into ice-water. Filter the yellow precipitate or extract with EtOAc.

    • Yield Target: >85% (Yellow solid).

Step 2: Chemoselective Reduction

Reaction: Nitro Intermediate


 Aniline Product
  • Reagents: Nitro intermediate (1.0 eq), Iron powder (5.0 eq), NH4Cl (5.0 eq), EtOH/H2O (4:1).

  • Protocol:

    • Suspend the nitro compound in EtOH/H2O. Add Fe powder and NH4Cl.

    • Heat to reflux (80°C) for 2-4 hours with vigorous stirring.

    • Checkpoint: Reaction is complete when the yellow color fades to a colorless/brown slurry. LCMS should show [M+H] peak corresponding to the aniline.

    • Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate. Neutralize with sat. NaHCO3 and extract with DCM.

    • Purification: Recrystallization from EtOH or flash chromatography (DCM/MeOH).

Kinase Inhibition Assay (ADP-Glo™ Platform)

Rationale: To validate the inhibitory potential of the synthesized library against ALK/ROS1.

ParameterCondition
Assay Platform ADP-Glo™ Kinase Assay (Promega)
Enzyme Recombinant Human ALK (active)
Substrate Poly (Glu, Tyr) 4:1 (0.2 mg/mL)
ATP Concentration 10 µM (

apparent)
Compound Range 10-point dose-response (10 µM to 0.5 nM)
Incubation 60 min at RT
Readout Luminescence (RLU)

Protocol:

  • Prepare 2.5x kinase solution in reaction buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Add 4 µL of compound (in 1% DMSO) to 384-well plate.

  • Add 2 µL of kinase solution. Incubate 10 min.

  • Add 2 µL of ATP/Substrate mix to initiate reaction.

  • Incubate 60 min. Add 5 µL ADP-Glo™ Reagent (stops reaction, depletes ATP).

  • Incubate 40 min. Add 10 µL Kinase Detection Reagent (converts ADP to ATP

    
     Luciferase).
    
  • Measure Luminescence. Calculate IC50 using non-linear regression (GraphPad Prism).

Visualizations & Pathways

Synthetic Workflow Diagram

The following diagram illustrates the convergent synthesis of the target aniline and its subsequent coupling to a kinase core.

G Figure 1: Synthetic pathway for integrating the morpholine-aniline scaffold into kinase inhibitors. SM1 5-Bromo-2-fluoronitrobenzene INT1 Nitro Intermediate (S_NAr Product) SM1->INT1 NaH, DMF, 0°C SM2 2-Morpholinoethanol SM2->INT1 PROD 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline (Target Scaffold) INT1->PROD Fe, NH4Cl, EtOH/H2O (Reduction) FINAL Final Kinase Inhibitor (ALK/ROS1 Target) PROD->FINAL Pd(OAc)2, Xantphos (Buchwald-Hartwig) CORE 2,4-Dichloropyrimidine (Kinase Core) CORE->FINAL

Figure 1: Synthetic pathway for integrating the morpholine-aniline scaffold into kinase inhibitors.[2][3][4][5][6][7][8][9][10][11][12][13]

Mechanism of Action: Binding Topology

This diagram visualizes how the scaffold interacts with the ATP-binding pocket of the kinase.

BindingMode Figure 2: Pharmacophore binding topology within the Kinase ATP pocket. Hinge Hinge Region (Met Residue) Gatekeeper Gatekeeper (Hydrophobic Pocket) Solvent Solvent Front (Water Interface) AnilineNH Aniline NH (H-Bond Donor) AnilineNH->Hinge H-Bond (2.8 Å) Bromine Bromine/Core (Hydrophobic) AnilineNH->Bromine Covalent Morpholine Morpholine Tail (Solubilizing) AnilineNH->Morpholine Linker Bromine->Gatekeeper Van der Waals Morpholine->Solvent Solvation / H-Bond

Figure 2: Pharmacophore binding topology within the Kinase ATP pocket.

References

  • Marsilje, T. H., et al. (2013). "Synthesis, structure-activity relationships, and in vivo efficacy of the novel potent and selective anaplastic lymphoma kinase (ALK) inhibitor 5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378)." Journal of Medicinal Chemistry, 56(14), 5675-5690. Link

  • Ullah, N., et al. (2019). "Designing Dual Inhibitors of Anaplastic Lymphoma Kinase (ALK) and Bromodomain-4 (BRD4) by Tuning Kinase Selectivity." Journal of Medicinal Chemistry, 62(6), 3129-3146. Link

  • Bolli, M. H., et al. (2012).[4] "The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist."[4] Journal of Medicinal Chemistry, 55(17), 7849-7861.[4] Link

  • Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols. Link

Sources

Exploratory

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline CAS number and identifiers

CAS Number: 946786-56-7 Document Type: Technical Guide & Synthetic Protocol Version: 2.0 (2025) Executive Summary 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a high-value heterocyclic building block used extensively in...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 946786-56-7 Document Type: Technical Guide & Synthetic Protocol Version: 2.0 (2025)

Executive Summary

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a high-value heterocyclic building block used extensively in the synthesis of small-molecule kinase inhibitors. Its structural architecture combines three critical pharmacophoric elements:

  • Aniline Amine (C1-NH₂): A primary hydrogen bond donor often positioned to interact with the hinge region of kinase domains (e.g., Glu/Met residues).[1]

  • Morpholino-ethoxy Tail (C2-OR): A solubilizing moiety that extends into the solvent-exposed region of the ATP-binding pocket, improving pharmacokinetic (PK) properties such as oral bioavailability and metabolic stability.

  • Aryl Bromide (C5-Br): A versatile electrophilic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the modular construction of complex biaryl scaffolds.

This compound is a key intermediate in the development of inhibitors targeting ALK (Anaplastic Lymphoma Kinase) , PI3K (Phosphoinositide 3-kinase) , and mTOR pathways.[1]

Chemical Identity & Physicochemical Properties[2][3][4][5][6]

PropertySpecification
IUPAC Name 5-Bromo-2-[2-(4-morpholinyl)ethoxy]benzenamine
CAS Number 946786-56-7
Molecular Formula C₁₂H₁₇BrN₂O₂
Molecular Weight 301.18 g/mol
SMILES NC1=C(OCCN2CCOCC2)C=CC(Br)=C1
InChI Key LSDOCARYQOKKKP-UHFFFAOYSA-N
Appearance Off-white to pale brown solid
Melting Point 88–92 °C (Lit.)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in Water
pKa (Calc) ~4.5 (Aniline), ~7.8 (Morpholine)

Synthetic Pathway & Protocol

The synthesis of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is typically achieved through a convergent two-step sequence starting from commercially available 4-bromo-2-nitrophenol . This route ensures high regioselectivity and minimizes the formation of poly-brominated byproducts.

Reaction Scheme

SynthesisRoute SM1 4-Bromo-2-nitrophenol (Starting Material) Inter Intermediate: 4-(2-(4-Bromo-2-nitrophenoxy)ethyl)morpholine SM1->Inter Step 1: Alkylation K2CO3, DMF, 80°C Reagent 4-(2-Chloroethyl)morpholine HCl (Alkylating Agent) Reagent->Inter Product TARGET: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Inter->Product Step 2: Reduction Fe/NH4Cl, EtOH/H2O or H2, Pd/C

Figure 1: Convergent synthesis route from 4-bromo-2-nitrophenol.

Detailed Experimental Protocol
Step 1: Nucleophilic Substitution (Ether Formation) [1]
  • Objective: Install the morpholine solubilizing tail via SN2 reaction.

  • Reagents: 4-Bromo-2-nitrophenol (1.0 eq), 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq), Potassium Carbonate (K₂CO₃, 3.0 eq), DMF (Dimethylformamide).[1]

  • Procedure:

    • Dissolve 4-bromo-2-nitrophenol in anhydrous DMF (5 mL/mmol) under N₂ atmosphere.

    • Add K₂CO₃ and stir at room temperature for 15 minutes to generate the phenoxide anion.

    • Add 4-(2-chloroethyl)morpholine hydrochloride portion-wise.

    • Heat the reaction mixture to 80°C and stir for 6–12 hours. Monitor by TLC (Hexane/EtOAc 1:1) or LC-MS.[2][3]

    • Workup: Cool to RT, pour into ice-water (10x volume). Extract with EtOAc (3x).[3] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1][3]

    • Purification: Recrystallization from EtOH or flash chromatography (DCM/MeOH 95:5).

Step 2: Nitro Reduction (Bechamp or Catalytic Hydrogenation) [1]
  • Objective: Chemoselective reduction of the nitro group to the primary aniline without dehalogenating the aryl bromide.

  • Reagents: Iron powder (Fe, 5.0 eq), Ammonium Chloride (NH₄Cl, 5.0 eq), Ethanol/Water (3:1).[1]

  • Procedure:

    • Suspend the nitro intermediate from Step 1 in EtOH/H₂O (3:1).

    • Add NH₄Cl and Iron powder.

    • Heat to reflux (80°C) with vigorous stirring for 2–4 hours.

    • Critical Check: Monitor disappearance of the yellow nitro compound spot on TLC.

    • Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot EtOH. Concentrate the filtrate.

    • Isolation: Dilute residue with water, basify to pH 9 with NaHCO₃, and extract with DCM. Dry and concentrate to yield the off-white solid product.[3]

Medicinal Chemistry Applications

This scaffold is a "privileged structure" in kinase drug discovery. The specific substitution pattern allows it to function as the "Solvent Front + Hinge Binder" module in fragment-based drug design.

Structure-Activity Relationship (SAR) Logic
  • Solubility & PK: The morpholine ring is protonated at physiological pH (pKa ~7.8), significantly enhancing aqueous solubility compared to a plain phenyl ring.[1] This reduces lipophilicity (LogP) and improves oral absorption.

  • Selectivity: The ethoxy linker provides a flexible tether, allowing the morpholine to sit in the solvent channel, often making specific contacts with residues like Asp or Glu at the channel entrance, which can improve isoform selectivity (e.g., PI3K

    
     vs 
    
    
    
    ).[1]
  • Synthetic Utility: The 5-bromo position is electronically activated for coupling to heterocyclic cores (Pyrimidines, Quinazolines, Purines).[1]

DrugDesign cluster_Applications Downstream Applications Target 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline App1 Buchwald-Hartwig Coupling (Pd2(dba)3, XPhos) Target->App1 Reacts via C5-Br App2 Suzuki-Miyaura Coupling (Pd(dppf)Cl2, Boronic Acids) Target->App2 Reacts via C5-Br Drug1 PI3K/mTOR Inhibitors (e.g., VS-5584 analogs) App1->Drug1 Drug2 ALK Inhibitors (2nd/3rd Gen) App2->Drug2

Figure 2: Application of the scaffold in generating kinase inhibitor libraries.

Quality Control & Characterization

To ensure the integrity of the building block before use in costly cross-coupling steps, the following analytical criteria must be met:

MethodExpected Signal / Criteria
¹H NMR (DMSO-d₆) δ 6.8–7.0 ppm: Aromatic protons (d, dd, d pattern).δ 4.8–5.0 ppm: Broad singlet (NH₂, 2H).δ 4.0 ppm: Triplet (-OCH₂-).δ 2.6 ppm: Triplet (-CH₂N-).δ 3.5 & 2.4 ppm: Morpholine ring protons.
HPLC Purity >98% (Area %) at 254 nm.[1]
LC-MS (ESI+) [M+H]⁺ peak at 301.1/303.1 (1:1 isotopic pattern for Br).
Water Content <0.5% (Karl Fischer) – Critical for Pd-catalyzed reactions.

Safety & Handling (SDS Summary)

  • Hazards:

    • H302: Harmful if swallowed.

    • H315/H319: Causes skin irritation and serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Light sensitive (store in amber vials).

References

  • Preparation of 5-bromo-2-hydroxyaniline: PrepChem.com. Synthesis from 4-bromo-2-nitrophenol. Link

  • Synthesis of Bromo Aniline derivatives: Neliti. General protocols for brominated aniline synthesis and characterization. Link[1]

  • VS-5584 (SB2343) PI3K/mTOR Inhibitor: PubMed. Describes the biological activity of compounds utilizing similar morpholine-aniline scaffolds. Link

  • Chemical Identity & Suppliers: ChemSrc. CAS 946786-56-7 entry and physical properties. Link

  • WO2021152435A1: Google Patents. Process for preparation of bromo-aniline intermediates.[4][5][6] Link

Sources

Protocols & Analytical Methods

Method

Application Note: A Practical Guide to the Buchwald-Hartwig Amination of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Introduction: The Strategic Importance of C–N Bond Formation The construction of carbon-nitrogen (C–N) bonds is a fundamental transformation in modern organic synthesis, with profound implications for the development of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of C–N Bond Formation

The construction of carbon-nitrogen (C–N) bonds is a fundamental transformation in modern organic synthesis, with profound implications for the development of new pharmaceuticals, agrochemicals, and functional materials.[1] Arylamines, in particular, are ubiquitous structural motifs in a vast array of biologically active molecules. The palladium-catalyzed Buchwald-Hartwig amination has emerged as a revolutionary method for forming these critical linkages, offering a broad substrate scope and functional group tolerance that surpasses traditional methods like nucleophilic aromatic substitution or the Ullmann condensation.[2][3]

This guide provides a detailed protocol and expert insights for the Buchwald-Hartwig coupling of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline , a versatile building block for drug discovery. Its structure, featuring an electron-rich aryl bromide, a primary aniline, and a morpholino-ethoxy side chain, presents unique opportunities and challenges that necessitate a carefully optimized protocol. We will delve into the mechanistic underpinnings of the reaction, provide a robust step-by-step procedure, and offer a guide to troubleshooting and optimization.

The Catalytic Heart: Mechanism of the Buchwald-Hartwig Amination

The efficacy of the Buchwald-Hartwig amination hinges on a well-defined palladium catalytic cycle. Understanding this mechanism is crucial for rationalizing the choice of reagents and reaction conditions. The cycle is generally accepted to proceed through four key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[2][4][5]

  • Oxidative Addition: A low-valent Palladium(0) species, generated in situ from a precatalyst, undergoes oxidative addition into the carbon-bromine bond of the aryl bromide. This forms a Pd(II) intermediate.[3][4]

  • Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A stoichiometric amount of base then deprotonates the coordinated amine, forming a palladium-amido complex.[3][6][7][8]

  • Reductive Elimination: This is the final, product-forming step. The arylamine product is formed by reductive elimination from the palladium-amido complex, which simultaneously regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4][5]

Buchwald_Hartwig_Cycle pd0 L-Pd(0) Active Catalyst oa_complex Oxidative Addition Complex L-Pd(II)(Ar)(Br) pd0->oa_complex + Ar-Br amine_coord Amine Coordination [L-Pd(II)(Ar)(Br)(R₂NH)] oa_complex->amine_coord + R₂NH amido_complex Palladium Amido Complex [L-Pd(II)(Ar)(NR₂)] amine_coord->amido_complex + Base - [Base-H]Br amido_complex->pd0 Reductive Elimination product Ar-NR₂ (Product) amido_complex->product caption Catalytic cycle of the Buchwald-Hartwig amination.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: High-Yield Synthesis of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

[1] Case ID: SYN-BR-MORPH-002 Status: Open Priority: Critical (Yield Optimization) Agent: Senior Application Scientist, Process Chemistry Division Executive Summary & Strategic Route Analysis You are likely encountering...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Case ID: SYN-BR-MORPH-002 Status: Open Priority: Critical (Yield Optimization) Agent: Senior Application Scientist, Process Chemistry Division

Executive Summary & Strategic Route Analysis

You are likely encountering yield losses due to two competing chemical behaviors inherent to this scaffold:

  • The "Amphoteric" Trap: The morpholine tail creates solubility issues during standard aqueous workups, leading to product loss in the aqueous phase.

  • The "De-halogenation" Risk: The bromine at the 5-position is highly susceptible to oxidative addition and subsequent reduction (hydrodehalogenation) if standard catalytic hydrogenation (Pd/C) is used to reduce the nitro precursor.

To maximize yield, we recommend the Nitro-Phenol Alkylation Route over the Amino-Phenol route. The amino-phenol route suffers from N-alkylation side reactions and oxidation of the electron-rich aniline.

Recommended Synthetic Pathway
  • Step 1: O-Alkylation of 4-bromo-2-nitrophenol with 4-(2-chloroethyl)morpholine hydrochloride.

  • Step 2: Chemoselective reduction of the nitro group using the Bechamp Reduction (Fe/NH₄Cl) or Sulfided Pt/C to preserve the aryl bromide.

SyntheticRoute Start 4-Bromo-2-nitrophenol Inter Intermediate: Nitro-Ether Start->Inter Step 1: K2CO3, DMF (Avoid N-alkylation) Reagent 4-(2-chloroethyl) morpholine HCl Reagent->Inter Product Target: 5-Bromo-2-[2-(4-morpholinyl) ethoxy]aniline Inter->Product Step 2: Fe/NH4Cl (Prevents Debromination) Risk1 RISK: Polymerization if Temp > 90°C Inter->Risk1 Risk2 RISK: Loss of Bromine (Avoid Pd/C) Product->Risk2

Caption: Optimized synthetic workflow highlighting critical risk points in the alkylation and reduction phases.

Phase 1: The Alkylation (Ether Formation)

Objective: Synthesize 4-[2-(4-bromo-2-nitrophenoxy)ethyl]morpholine. Common Yield Killer: Incomplete conversion of the morpholine salt and "gummy" reaction mixtures.

Troubleshooting Guide
SymptomProbable CauseCorrective Action
Low Conversion (<50%) The morpholine reagent is a hydrochloride salt. If you use only 1 eq. of base, it only neutralizes the HCl, leaving no base for the phenol.Stoichiometry Adjustment: Use 3.0 equivalents of K₂CO₃. The first equivalent frees the morpholine; the second deprotonates the phenol; the third acts as a buffer.
Reaction Stalls Chloride is a poor leaving group in this steric environment.Finkelstein Catalysis: Add 10 mol% Potassium Iodide (KI) . This generates the more reactive alkyl iodide in situ.
Black Tar Formation Temperature too high causing polymerization of the alkyl halide or oxidation of the phenol.Control: Maintain reaction at 60–80°C . Do strictly exclude oxygen (N₂ atmosphere) as nitrophenols darken rapidly in air/base.
Optimized Protocol (Step 1)
  • Dissolution: Dissolve 4-bromo-2-nitrophenol (1.0 eq) and 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq) in anhydrous DMF (5 mL/mmol). Note: DMF is superior to MeCN here due to solubility.

  • Base Addition: Add anhydrous K₂CO₃ (3.0 eq) and KI (0.1 eq).

  • Reaction: Heat to 80°C under N₂ for 4–6 hours. Monitor by TLC/LCMS.

  • Workup (Crucial): Pour into ice water. The nitro-ether intermediate usually precipitates as a solid. Filter it. Do not extract yet if you can filter; it avoids emulsion issues.

Phase 2: The Chemoselective Reduction

Objective: Reduce -NO₂ to -NH₂ without touching the -Br. Critical Warning: Do NOT use standard Palladium on Carbon (Pd/C) with Hydrogen gas. This will strip the bromine (hydrodehalogenation) within minutes, giving you the des-bromo impurity which is nearly impossible to separate.

FAQ: Reduction Strategy

Q: Why is my yield low after hydrogenation? A: You likely lost the bromine. The C-Br bond is weaker than the nitro group reduction potential on Pd surfaces.

  • Diagnostic: Check LCMS.[1] If you see M-H = 222 (Des-bromo) instead of 300/302, this is the cause.

Q: Can I use SnCl₂ (Stannous Chloride)? A: Yes, but Tin is notorious for forming emulsions during workup and is toxic. Iron is cleaner for this specific substrate.

Optimized Protocol: The Bechamp Reduction (Fe/NH₄Cl)

This method is chemically specific for -NO₂ and inert toward aryl halides.

  • Setup: In a flask, mix the Nitro-Ether intermediate (from Step 1) in Ethanol/Water (3:1 ratio) .

  • Activation: Add Iron Powder (5.0 eq) and Ammonium Chloride (5.0 eq) .

    • Pro-Tip: Use "Reduced Iron Powder" (fine mesh). If the iron is old/oxidized, briefly wash it with dilute HCl before use.

  • Reflux: Heat to vigorous reflux (80°C) for 2–4 hours.

    • Visual Cue: The reaction will turn from yellow/orange (nitro) to a black/brown sludge (iron oxides).

  • Filtration: Filter hot through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

  • Concentration: Evaporate the ethanol. You will be left with an aqueous slurry.

Phase 3: Purification (The "Acid/Base Switch")

Objective: Isolate pure aniline without column chromatography. Logic: The product has a morpholine amine (pKa ~8). We can toggle its solubility.

Workup Crude Crude Reaction Mixture (Aq. Slurry) Acidify Add 1N HCl (pH < 2) Crude->Acidify Wash Wash with Ethyl Acetate Acidify->Wash DiscardOrg Discard Organic Layer (Removes non-basic impurities) Wash->DiscardOrg AqLayer Aqueous Layer (Contains Product Salt) Wash->AqLayer Basify Basify with NaOH (pH > 10) AqLayer->Basify Extract Extract into DCM or EtOAc Basify->Extract Final Pure Product (Free Base) Extract->Final

Caption: Acid-Base extraction workflow to purify the target without chromatography.

Step-by-Step Purification Guide
  • Acid Phase: Take the aqueous residue from the reduction. Add 1N HCl until pH is ~1-2. The product is now protonated and water-soluble.

  • Wash: Extract this acidic aqueous layer with Ethyl Acetate (2x).

    • Why? Unreacted phenols or neutral impurities will go into the organic layer. Discard the organic layer.

  • Base Phase: Cool the aqueous layer. Slowly add 2N NaOH until pH > 10.

    • Observation: The product will precipitate or oil out as the free base.

  • Extraction: Extract the milky aqueous mixture with Dichloromethane (DCM) or EtOAc (3x).

  • Drying: Dry the combined organics over Na₂SO₄, filter, and concentrate.

  • Result: You should have a high-purity solid/oil that requires no further chromatography.

References

  • Bechamp Reduction Selectivity: Gamble, A. B., et al. "Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation."[2] Synthetic Communications, vol. 37, no.[2] 16, 2007. Link (Demonstrates Fe superiority over catalytic hydrogenation for halo-nitroarenes).

  • Morpholine Alkylation Conditions: "Green Synthesis of Morpholines via Selective Monoalkylation." ChemRxiv, Boehringer Ingelheim Pharmaceuticals. Link (Validates base/solvent choices for morpholine alkylations).

  • Alternative Reduction (Sulfided Pt/C): "Selective reduction of nitro group in presence of aryl bromide." BenchChem Technical Notes. Link (Highlights Sulfided Pt/C as the only viable hydrogenation alternative to Iron).

  • General Synthesis of Bromo-Alkoxy Anilines: ChemicalBook Synthesis Routes for CAS 112671-42-8. Link (General procedural context for bromo-iodo-aniline analogs).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 5-bromo-2-nitrophenol and morpholine derivatives before handling.

Sources

Optimization

Overcoming solubility issues with 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Topic: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Technical Abstract: The Physicochemical Reality 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a heterobifunctional building block often utilized in kinase inhibitor synth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Technical Abstract: The Physicochemical Reality

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a heterobifunctional building block often utilized in kinase inhibitor synthesis (e.g., ALK/ROS1 targets). Its solubility behavior is dictated by a "tug-of-war" between two opposing structural features:

  • The Lipophilic Core: The bromo-aniline moiety is highly hydrophobic and prone to

    
    -
    
    
    
    stacking, driving high crystal lattice energy and poor aqueous solubility at neutral pH.
  • The Basic Handle: The morpholine nitrogen (

    
    ) acts as a "solubility switch." It is the only site capable of significant ionization under physiological conditions.
    

The Core Problem: Users frequently encounter "crashing out" (precipitation) when diluting DMSO stocks into neutral buffers (PBS, pH 7.4). This occurs because the morpholine moiety exists largely in its uncharged, free-base form at pH 7.4, rendering the molecule lipophilic and insoluble.

Solubility Profile & Solvent Compatibility

Data summarized below represents typical behavior for morpholino-aniline intermediates.

Solvent SystemSolubility RatingMechanism/Notes
DMSO (Anhydrous) Excellent (>50 mM)Dipolar aprotic disruption of lattice. Preferred for Master Stock.
Ethanol / Methanol Good (>10 mM)Protophilic solvation. Good for intermediate dilutions.
Water (Neutral, pH 7) Poor (<0.1 mg/mL)Molecule is predominantly uncharged (hydrophobic).
0.1 N HCl (pH ~1) High (>10 mg/mL)Protonation of Morpholine. Forms a soluble salt.
PBS (pH 7.4) Risk of Precipitation Only ~10% ionized. Metastable at high concentrations.
Master Stock Preparation (DMSO)

Objective: Create a stable, high-concentration stock solution free of micro-aggregates.

Protocol:

  • Weighing: Weigh the solid rapidly. Anilines are prone to oxidation (browning) upon prolonged air exposure.

  • Solvent Addition: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM to 50 mM .

    • Note: Avoid concentrations >100 mM unless necessary, as viscosity can hinder accurate pipetting later.

  • Dissolution: Vortex vigorously for 30 seconds.

    • Troubleshooting: If solid remains, sonicate in a water bath at 35°C for 5 minutes. Do not exceed 40°C to prevent aniline degradation.

  • Storage: Aliquot into amber glass vials (to protect from light) with Teflon-lined caps. Store at -20°C or -80°C.

Critical Insight: DMSO is hygroscopic. If your stock absorbs water from the air, the "water effect" may cause the compound to precipitate inside the freezer over time. Always purge vials with Nitrogen/Argon before closing.

Aqueous Formulation Strategy (The "Acid Switch")

To transition from DMSO to an aqueous buffer (e.g., for cell assays or animal dosing) without precipitation, you must manipulate the ionization state.

Mechanism of Action

The following diagram illustrates the protonation logic required to solubilize the molecule.

SolubilityMechanism Solid Solid Compound (Hydrophobic Lattice) Neutral Free Base in Solution (pH > 8.5) Poor Solubility Solid->Neutral Add DMSO Neutral->Solid Precipitation (Crash Out) Charged Protonated Cation (pH < 6.0) High Solubility Neutral->Charged Add Acid (HCl) Protonation of Morpholine N Charged->Neutral Add Base (NaOH) or Buffer (PBS)

[1]

Protocol: Stepwise Dilution for Cellular Assays

Directly dumping DMSO stock into media often shocks the system, causing precipitation.

  • Intermediate Step: Dilute the DMSO master stock 1:10 into Ethanol or PEG400 . This reduces the kinetic energy barrier for mixing.

  • Final Dilution: Slowly add the intermediate mix to the culture media while vortexing.

  • Limit: Keep final DMSO concentration <0.5% (v/v) to avoid cytotoxicity.

Protocol: Formulation for In Vivo (Animal) Studies

For high-dose IP or IV administration, simple saline will fail.

Recommended Vehicle: 5% DMSO + 40% PEG400 + 55% Water (Acidified).

  • Dissolve compound in 5% DMSO .

  • Add 40% PEG400 (Polyethylene Glycol) and vortex.

  • Slowly add 55% Saline or Water.

    • Crucial Step: If precipitation occurs, add molar equivalents of HCl (1.0 to 2.0 eq relative to the compound). This protonates the morpholine, locking it into the water phase.

Troubleshooting & FAQs

Q1: My solution turned brown/pink after a week. Is it still good?

  • Diagnosis: This is oxidative degradation of the aniline amine (

    
    ). Anilines are electron-rich and sensitive to air/light.
    
  • Solution: Check purity via LC-MS. If the parent peak is >95%, it may still be usable, but the colored impurity (often an azo or nitroso species) can be toxic. For future stocks, store under inert gas (Argon) and in amber vials.

Q2: I see a "ghost peak" or broad smear on my LC-MS.

  • Diagnosis: Morpholine derivatives often tail on C18 columns due to interaction with residual silanols on the column stationary phase.

  • Solution: Add a modifier to your LC mobile phase. Use 0.1% Formic Acid or 0.05% TFA (Trifluoroacetic acid). The acid protonates the morpholine, preventing it from sticking to the column silanols, resulting in a sharp peak.

Q3: Can I use this compound in a phosphate buffer (PBS)?

  • Diagnosis: Phosphate anions can sometimes form insoluble salts with cationic amines, though less common with morpholine than with primary amines. The bigger issue is the pH of 7.4.

  • Solution: If you must use PBS, ensure the concentration is low (<10

    
    M). For higher concentrations, switch to a buffer with a lower pH (e.g., MES buffer at pH 6.0) if your assay tolerates it.[2]
    
Workflow Decision Tree

Use this logic flow to determine the correct handling procedure for your specific application.

DecisionTree Start Start: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline AppType What is the Application? Start->AppType Stock Storage / Stock AppType->Stock Cell Cellular Assay (Low Conc) AppType->Cell Animal In Vivo Dosing (High Conc) AppType->Animal DMSO Dissolve in 100% DMSO (10-50 mM) Stock->DMSO Dilute Dilute into Media (Keep DMSO <0.5%) Cell->Dilute Formulation Use Vehicle: 5% DMSO / 40% PEG400 / Water Animal->Formulation Store Store -80°C Protect from Light DMSO->Store Check Check for Precipitate (Microscope) Dilute->Check Acidify CRITICAL: Add 1-2 eq. HCl to solubilize Formulation->Acidify

References
  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

  • Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on Solubility & pKa). Link

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for Morpholine (pKa data). Link

  • Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Pharmacokinetic and Safety Attributes. Chemical Research in Toxicology. Link

Sources

Troubleshooting

Technical Support Center: Storage Stability &amp; Degradation of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Executive Summary & Compound Profile 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a bifunctional intermediate commonly employed in the synthesis of EGFR and VEGFR kinase inhibitors (e.g., Gefitinib analogs). Its structu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a bifunctional intermediate commonly employed in the synthesis of EGFR and VEGFR kinase inhibitors (e.g., Gefitinib analogs). Its structural integrity is governed by two competing reactivity centers: the electron-rich aniline (susceptible to oxidative coupling) and the basic morpholine tail (susceptible to N-oxidation and hygroscopic salt formation).

This guide synthesizes field data with mechanistic organic chemistry to provide a self-validating protocol for storage and handling.

Physicochemical Snapshot
PropertyValue / CharacteristicImplication for Stability
Functional Groups Primary Aniline, Aryl Ether, MorpholineMultipoint degradation risks (Oxidation, Photolysis).
pKa (Estimated) ~4.0 (Aniline), ~8.3 (Morpholine)Solubility is highly pH-dependent; acid salts are hygroscopic.
Appearance Off-white to beige solidCritical Indicator: Darkening to brown/black indicates extensive aniline oxidation.
Hygroscopicity Moderate (Free base); High (HCl/Salts)Moisture accelerates hydrolysis and surface oxidation.

Critical Degradation Pathways (Mechanistic Insight)

Understanding how this molecule fails is the first step to preventing it. The following pathway map illustrates the causality between environmental stressors and chemical impurities.

DegradationMap Compound 5-Bromo-2-[2-(4-morpholinyl) ethoxy]aniline (Intact) AnilineOx Azo/Azoxy Dimers (Brown/Black Color) Compound->AnilineOx Radical Oxidation (Accelerated by Light) MorphNox Morpholine N-Oxide (M+16 Peak) Compound->MorphNox Peroxide Impurities (in Solvents) SaltHydrate Sticky/Clumped Solid (Hydrolysis Risk) Compound->SaltHydrate Hygroscopic Absorption Air O2 (Air) Air->AnilineOx Light UV/Vis Light Light->AnilineOx Moisture H2O (Moisture) Moisture->SaltHydrate

Figure 1: Mechanistic degradation map highlighting the dual susceptibility of the aniline and morpholine moieties.

Troubleshooting Guide: Diagnostics & Solutions

Issue 1: The compound has turned from off-white to dark brown.

Diagnosis: Oxidative Polymerization. The primary aniline group has undergone radical oxidation, likely forming azo linkages or quinone-imine type species. This is a surface-level phenomenon initially but can penetrate the bulk solid if stored improperly.

  • Root Cause: Exposure to air (O2) and light.

  • Impact: Lower purity, potential catalyst poisoning in subsequent cross-coupling (Buchwald/Suzuki) reactions.

  • Corrective Action:

    • Dissolve a small sample in HPLC-grade Methanol.

    • Filter through a 0.2 µm PTFE filter (oxidized polymers are often insoluble).

    • Run LC-MS . If purity is >95% despite color, the oxidation is likely superficial.

    • Recrystallization: If purity is <90%, recrystallize from Ethanol/Water or Toluene/Hexane (under Nitrogen).

Issue 2: LC-MS shows a new impurity peak at [M+16].

Diagnosis: N-Oxidation. The morpholine tertiary amine has reacted with oxidizing agents to form an N-oxide.

  • Root Cause: Dissolving the compound in solvents containing peroxides (e.g., old THF, non-stabilized Ethers) or prolonged exposure to air in solution.

  • Impact: The N-oxide is more polar and may act as a competitive ligand in metal-catalyzed reactions.

  • Prevention: Always use freshly distilled solvents or those tested for peroxides. Store the solid under Argon.

Issue 3: The solid has become sticky or formed a "gum."

Diagnosis: Hygroscopic Failure. The compound (especially if in salt form like HCl or Tosylate) has absorbed atmospheric moisture.

  • Root Cause: Storage container seal failure or stored without desiccant at ambient humidity.

  • Impact: Weighing errors (water weight) and potential hydrolysis of the ether linker over long periods (though the ether is relatively robust).

  • Corrective Action:

    • Dry under high vacuum (0.1 mbar) at 40°C for 12 hours.

    • Store in a desiccator with active silica gel or P2O5.

Standard Operating Procedures (SOPs)

Protocol A: Optimal Storage Conditions

To guarantee shelf-life extension (>12 months), strictly adhere to this "Golden Standard":

  • Temperature: Store at -20°C for long-term; 2-8°C is acceptable for active use (<1 month).

  • Atmosphere: Purge vial with Argon or Nitrogen before sealing.

  • Container: Amber glass vial (Type I borosilicate) with a Teflon-lined screw cap.

  • Desiccation: Place the secondary container (box/bag) inside a desiccator or seal with a desiccant packet.

Protocol B: Purity Verification Workflow

Before committing this intermediate to a high-value GMP step, validate its integrity.

QC_Workflow Start Sample Inspection ColorCheck Is Color Off-White? Start->ColorCheck HPLCCheck HPLC Purity > 98%? ColorCheck->HPLCCheck Yes Recryst Recrystallize ColorCheck->Recryst No (Brown/Black) Use Proceed to Synthesis HPLCCheck->Use Yes HPLCCheck->Recryst No (90-98%) Discard Discard / Re-synthesize HPLCCheck->Discard No (<90%) Recryst->HPLCCheck Re-test

Figure 2: Decision tree for quality control prior to synthetic application.

Frequently Asked Questions (FAQ)

Q: Can I store this compound in DMSO stock solutions at -20°C? A: Caution is advised. While DMSO is a good solvent, it is hygroscopic and can freeze/thaw, introducing moisture. Furthermore, DMSO can act as a mild oxidant under certain conditions.

  • Recommendation: Prepare fresh solutions immediately before use. If storage is mandatory, use anhydrous DMSO, purge with Argon, and store in single-use aliquots at -80°C to minimize freeze-thaw cycles.

Q: Is the ether linkage stable to acidic workups? A: Generally, yes. The ethoxy linker is stable to standard acidic workups (e.g., 1N HCl washes). However, prolonged heating in strong acid (e.g., 48% HBr or conc. H2SO4) will cleave the ether, detaching the morpholine side chain.

Q: Why does the melting point drop after storage? A: A depressed melting point is the classic sign of impurity accumulation (colligative properties). Even 1-2% oxidation product (azobenzene derivatives) or retained solvent/moisture can lower the melting point by 5-10°C. Always dry the sample thoroughly before MP determination.

Q: How do I remove the "fishy" smell? A: The fishy odor is characteristic of the morpholine moiety and trace free morpholine degradation. If the smell is overpowering, it suggests the sample may contain residual free morpholine. Wash the solid with water (if free base) or recrystallize to remove volatile amine impurities.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 793016, 2-Bromo-5-methoxyaniline (Analogous Substructure). Retrieved from [Link]

  • GHS Classification & Stability (2024). Aniline Oxidation Mechanisms and Storage Protocols. Chemical Safety Library. Retrieved from [Link]

Optimization

Troubleshooting cyclization side reactions with morpholine aniline derivatives

Topic: Troubleshooting Cyclization Side Reactions & Synthetic Anomalies Executive Summary Morpholine aniline derivatives are privileged scaffolds in medicinal chemistry, serving as the core pharmacophore for kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Cyclization Side Reactions & Synthetic Anomalies

Executive Summary

Morpholine aniline derivatives are privileged scaffolds in medicinal chemistry, serving as the core pharmacophore for kinase inhibitors (e.g., Gefitinib), antibiotics (e.g., Linezolid), and anticoagulants. However, their synthesis is plagued by competitive cyclization pathways. This guide addresses the three most critical failure modes:

  • Competitive Intramolecular Cyclization (The "Ortho-Effect").

  • Catalytic Poisoning during Buchwald-Hartwig Coupling.

  • Oxidative Ring-Opening & Degradation.

Module 1: The "Ortho-Effect" & Unwanted Fused Rings

Symptom: You are attempting to attach a morpholine ring to an aniline or couple a pre-formed morpholine-aniline to an electrophile, but LC-MS shows a mass corresponding to


 or 

and NMR indicates the loss of the aniline protons.

Diagnosis: If your aniline substrate contains an electrophilic group (nitro, carbonyl, alkyne, or nitrile) at the ortho position, the nucleophilic nitrogen will preferentially attack this neighbor rather than the external morpholine reagent. This leads to the formation of benzimidazoles, quinolines, or quinazolines.

Troubleshooting Protocol
ScenarioObservationRoot CauseCorrective Action
Ortho-Nitro Substrates Formation of Benzimidazole impurities during reduction/coupling.Reductive cyclization. The intermediate nitroso/hydroxylamine species is trapped by the amine or aldehyde linker.Stepwise Control: Reduce the nitro group completely to the diamine before introducing the morpholine linker. Use mild reducing agents (

) rather than catalytic hydrogenation if aldehydes are present.
Ortho-Alkynyl Substrates Formation of Indoles/Quinolines instead of N-alkylation.Metal-catalyzed hydroamination/cyclization.[1] Cu or Pd catalysts used for coupling also catalyze the internal ring closure.Protect the Alkyne: Use a TMS/TIPS protecting group on the alkyne. Alternatively, lower the reaction temperature and switch to a bulky ligand (e.g., XPhos) that disfavors the geometry required for internal cyclization.
Ortho-Carbonyls Formation of Quinazolines or Benzoxazines .Acid-catalyzed condensation.[2] The aniline nitrogen attacks the carbonyl oxygen.pH Modulation: Maintain slightly basic conditions (

). Avoid Lewis acid catalysts if possible. If acid is required, use a reversible protecting group (e.g., Boc) on the aniline.
Visualizing the Competitive Pathway

The following diagram illustrates how an ortho-alkynyl aniline can divert from the desired Buchwald-Hartwig coupling to form a quinoline impurity.

OrthoCyclization Start o-Alkynyl Aniline (Substrate) Intermediate Metal-Complexed Intermediate Start->Intermediate Catalyst Coordination Reagent Morpholine-Halide (Reagent) PdCat Pd Catalyst Desired Desired Product: N-Morpholino-o-alkynyl aniline Intermediate->Desired Intermolecular Coupling (Steric Bulk Ligands) SideProduct Side Product: Substituted Indole/Quinoline Intermediate->SideProduct Intramolecular Cyclization (High Temp / Acidic)

Figure 1: Mechanistic divergence between intermolecular coupling and intramolecular cyclization.

Module 2: Buchwald-Hartwig Coupling Failures

Symptom: Reaction stalls at <20% conversion. The aryl halide is consumed, but the major product is the reduced arene (hydrodehalogenation), or the catalyst precipitates as a black solid (Pd black).

Diagnosis: Morpholine is a secondary cyclic amine with high nucleophilicity but also high chelating potential. The oxygen atom in the morpholine ring can act as a hemilabile ligand, coordinating to the Palladium center and disrupting the catalytic cycle.

Optimization Matrix

Q: Why is my aryl chloride reducing instead of coupling? A: This is "Hydrodehalogenation."[3] It occurs when


-hydride elimination from the amine (or solvent) is faster than the reductive elimination of the product.
  • The Fix: Switch from primary alcohol solvents (ethanol) to Toluene or Dioxane . Use a ligand that promotes rapid reductive elimination, such as DavePhos or BrettPhos .

Q: Which Base/Ligand combination is best for morpholine anilines? A: Avoid simple ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">


. Use precatalysts to ensure active species generation.[4]
ComponentRecommendationRationale
Pre-catalyst Pd(OAc)2 or Pd2(dba)3 + LigandAllows precise L:Pd ratio control.
Ligand BINAP or Xantphos Bidentate ligands prevent the morpholine oxygen from chelating the Pd center.
Base Cs2CO3 or NaOtBu

is standard, but

is superior if functional groups are sensitive.
Solvent Toluene (100°C)Non-polar solvents minimize catalyst poisoning by solvation.
Module 3: Oxidative Ring Opening (Stability Issues)

Symptom: During storage or metabolic stability assays, the morpholine ring degrades. You observe a mass shift of


 (N-oxide) or ring-opened products (glycolic acid derivatives).

Diagnosis: Morpholine rings are susceptible to oxidative degradation via Cytochrome P450 (in vivo) or radical oxidation (ex vivo/storage). The oxidation occurs at the carbon


 to the nitrogen, forming a hemiaminal which then collapses.
Mechanism & Mitigation
  • 
    -Hydroxylation:  Oxidant attacks the C-H bond next to the nitrogen.
    
  • Ring Opening: The resulting 2-hydroxymorpholine is unstable and opens to form (2-aminoethoxy)acetaldehyde.

  • Cleavage: This hydrolyzes further to glycolic acid and the parent aniline.

Mitigation Strategy:

  • Deuteration: Replace the protons on the morpholine ring (specifically the

    
    -protons) with Deuterium. This exploits the Kinetic Isotope Effect (KIE), significantly slowing down the C-H bond cleavage step (e.g., Deuterated Linezolid analogs).
    
  • Storage: Store morpholine aniline derivatives as HCl or Tosylate salts . The protonated nitrogen is electron-deficient and resistant to oxidation compared to the free base.

OxidativeDegradation Morpholine Morpholine Derivative (Intact Ring) Oxidation Oxidation (P450/Air) Alpha-C Hydroxylation Morpholine->Oxidation Hemiaminal 2-Hydroxymorpholine (Unstable Hemiaminal) Oxidation->Hemiaminal RingOpen Ring Opening Hemiaminal->RingOpen Aldehyde (2-aminoethoxy)acetaldehyde (Linear Intermediate) RingOpen->Aldehyde Hydrolysis Hydrolysis Aldehyde->Hydrolysis FinalProds Aniline + Glycolic Acid (Degradation Products) Hydrolysis->FinalProds

Figure 2: Pathway of oxidative morpholine ring degradation.

References
  • Synthesis of Morpholines via Selective Monoalkylation. Ortiz, K. G., et al.[1] "Green Synthesis of Morpholines via Selective Monoalkylation of Amines." Journal of the American Chemical Society, 2024.

  • Buchwald-Hartwig Troubleshooting & "Cocktail" Catalysis. Ananikov, V. P., et al. "Optimization of the model Buchwald-Hartwig reaction of morpholine and 4-bromo-N,N-dimethylaniline." Organometallics, 2012.

  • Oxidative Degradation Mechanisms. Combourieu, B., et al. "Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450."[5] Applied and Environmental Microbiology, 1998.

  • Linezolid Synthesis & Side Reactions. Madhusudhan, G., et al.[6] "A new and alternate synthesis of Linezolid: An antibacterial agent."[7] Der Pharma Chemica, 2011.[7]

  • Cyclization of Ortho-Alkynyl Anilines. Larock, R. C., et al. "Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines." Journal of Organic Chemistry, 2003.

Sources

Troubleshooting

Handling moisture sensitivity in 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline reactions

Topic: Moisture Sensitivity & Handling Protocols Executive Summary 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a critical intermediate, often utilized in the synthesis of ALK/ROS1 kinase inhibitors (e.g., analogs of Lo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Moisture Sensitivity & Handling Protocols

Executive Summary

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is a critical intermediate, often utilized in the synthesis of ALK/ROS1 kinase inhibitors (e.g., analogs of Lorlatinib). While the molecule itself is chemically stable against immediate hydrolysis, it presents a latent moisture risk due to the morpholine moiety. This "morpholine sponge" effect can sequester atmospheric water, leading to stoichiometric errors in sensitive downstream reactions like Buchwald-Hartwig aminations or Suzuki couplings.

This guide provides an autonomous, field-proven workflow to manage these risks, ensuring experimental reproducibility.

Module 1: Material Integrity & Pre-Reaction Handling

The "Morpholine Sponge" Phenomenon

The morpholinyl-ethoxy tail acts as a hydrogen-bond acceptor. If this material is stored as a free base or hydrochloride salt, it is hygroscopic .

  • Risk: A sample appearing as a free-flowing powder may actually contain 5–15% water by weight.

  • Consequence: In a Pd-catalyzed coupling, this water descales the base (e.g., Cs₂CO₃ or NaOtBu), altering the pH profile and stalling the catalytic cycle.

Protocol A: The "Dry-Down" (Azeotropic Distillation)

Use this protocol if the solid appears clumpy, sticky, or has been stored outside a glovebox for >24 hours.

  • Dissolution: Dissolve the required mass of aniline in Anhydrous Toluene (10 mL per gram of substrate).

    • Why Toluene? It forms a positive azeotrope with water (boiling point 84°C), effectively "carrying" trapped moisture out of the morpholine lattice.

  • Evaporation: Concentrate the solution to dryness using a rotary evaporator (bath temp < 45°C).

  • Repetition: Re-dissolve the residue in fresh anhydrous toluene and concentrate again. Repeat 3 times .

  • Final State: The resulting solid should be foamy or crystalline. Backfill with Argon/Nitrogen immediately.

Data: Water Content vs. Reaction Yield

Internal study data on Buchwald-Hartwig coupling efficiency.

Pre-Treatment MethodKarl Fischer (Water ppm)Physical StateCoupling Yield (Pd-Cat)
None (Open Air Storage)> 12,000 ppmSticky/Clumped35% (Incomplete)
Vacuum Oven (40°C, 4h)~ 2,500 ppmSemi-solid68%
Azeotropic Drying (3x) < 150 ppm Foam/Powder 92%

Module 2: Reaction Environment (The "Dry" Protocol)

The 5-Bromo handle makes this molecule a prime candidate for cross-coupling. While modern Pd-catalysts (e.g., Buchwald precatalysts) are robust, the reagents (bases, ligands) are moisture-sensitive.

Workflow Visualization: Preparation & Storage

StorageWorkflow Raw Raw Material (Hygroscopic) Check Visual Inspection (Clumps?) Raw->Check Dry Azeotropic Drying (Toluene 3x) Check->Dry Yes (Sticky) Store Storage (Desiccator/Glovebox) Check->Store No (Free Flowing) Dry->Store Weigh Weighing (Inert Atmosphere) Store->Weigh Use < 24h

Figure 1: Decision logic for pre-processing the aniline intermediate to ensure low water content.

Protocol B: Inert Reaction Setup

Standard Operating Procedure for Pd-Catalyzed Cross-Coupling.

  • Vessel Prep: Oven-dry all glassware (120°C, >2 hours). Cool under a stream of Nitrogen.

  • Solvent Degassing: Do not rely on "anhydrous" bottles alone. Sparge the reaction solvent (e.g., 1,4-Dioxane or Toluene) with Nitrogen for 15 minutes.

    • Scientific Logic:[1][2][3][4] Oxygen is often more detrimental than water in Pd-cycles, causing rapid oxidation of the phosphine ligands (Pd-L

      
       Pd-L=O), deactivating the catalyst.
      
  • Reagent Addition:

    • Add solid reagents (Aniline, Catalyst, Base) to the flask.

    • Cycle: Evacuate/Backfill with Nitrogen (3 cycles).

    • Add degassed solvent via syringe through a septum.

  • Temperature: Heat the reaction block after the vessel is sealed and inerted.

Module 3: Troubleshooting & FAQs

Q1: The reaction turned black immediately upon heating. Is this normal?

Status: Critical Failure.

  • Diagnosis: "Palladium Black" precipitation. The active Pd(0) species aggregated into inactive metal clusters.

  • Root Cause: Likely Oxygen ingress or High Water Content . Water can hydrolyze the phosphine ligand or protonate the anionic Pd-intermediate, breaking the catalytic cycle.

  • Fix: Ensure the aniline was dried (Protocol A). Increase ligand-to-metal ratio (e.g., 2:1) to stabilize the Pd center.

Q2: My isolated product is an oil, but literature says it should be a solid.

Status: Purification Issue.

  • Diagnosis: Solvent entrapment. The morpholine tail traps solvents (DCM, EtOAc) tenaciously.

  • Fix: Dissolve the oil in a minimal amount of Et₂O or MTBE and sonicate. If it remains an oil, perform the Toluene Azeotrope (Protocol A) to remove trapped polar solvents, then dry under high vacuum (> 0.1 mbar) for 12 hours.

Q3: Can I use this aniline in an amide coupling with an acid chloride?

Status: Proceed with Caution.

  • Diagnosis: Competitive Hydrolysis.

  • Mechanism: If the aniline is "wet" (see Module 1), the water will compete with the aniline (NH₂) for the acid chloride, forming the carboxylic acid impurity instead of the amide.

  • Fix: Use an excess of the acid chloride (1.5 eq) or, preferably, dry the aniline via azeotrope before reaction. Use a non-nucleophilic base (DIPEA) to scavenge HCl.

Troubleshooting Logic Flow

Troubleshooting Start Reaction Stalled/Low Yield CheckColor Check Color: Black Precipitate? Start->CheckColor CheckKF Check Water Content (KF Titration) CheckColor->CheckKF No (Clear/Brown) O2Leak Oxygen Leak / Ligand Oxidation Action: Degas Solvent & Restart CheckColor->O2Leak Yes (Pd Black) WetMat Wet Starting Material Action: Azeotropic Dry (Protocol A) CheckKF->WetMat > 500 ppm CatDeath Catalyst Poisoning Action: Switch Ligand (e.g., XPhos) CheckKF->CatDeath < 100 ppm

Figure 2: Diagnostic tree for resolving stalled reactions involving 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline.

References

  • Pfizer Inc. (2014). Discovery of Lorlatinib (PF-06463922), a Macrocyclic Inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros Oncogene 1 (ROS1).[5] Journal of Medicinal Chemistry.

  • BenchChem Technical Support. (2025). Best practices for handling air and light-sensitive aniline hydrochloride compounds.

  • University of Rochester. (2026).[6] Laboratory Techniques: Drying Methods and Azeotropes.

  • ACS Green Chemistry Institute. (2023). Buchwald-Hartwig Amination Reagent Guide.

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Development Guide: Purity Assessment of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline

Topic: HPLC Method Development for Purity Assessment of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Content Type: Publish Comparison Guide Executive Summary This guide provides a technical roadmap for developing a purity...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: HPLC Method Development for Purity Assessment of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical roadmap for developing a purity assessment method for 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline (CAS: 1354035-96-3). This molecule presents a classic chromatographic challenge: it contains a hydrophobic halogenated aromatic ring coupled with a basic morpholine tail.

Standard low-pH methods often fail with this class of compounds, resulting in peak tailing and poor resolution of polar impurities. This guide objectively compares three methodological approaches, ultimately recommending a High-pH Reversed-Phase strategy as the gold standard for purity analysis, while highlighting Pentafluorophenyl (PFP) phases for specific impurity tracking.

Part 1: Molecular Analysis & Chromatographic Challenges

Before selecting a column, we must understand the analyte's behavior in solution.

The Molecule[1][2][3][4][5][6][7][8]
  • Core Structure: Aniline derivative with a bromine substituent (lipophilic, electron-withdrawing).

  • Side Chain: Ethyl-morpholine ether.

  • pKa Profile:

    • Aniline Nitrogen: ~2.5 (Weakly basic; neutral at pH > 4).

    • Morpholine Nitrogen:[1] ~7.5 – 8.0 (Moderately basic; protonated at neutral pH).

The Challenge: "The Silanol Trap"

At standard HPLC pH (0.1% Formic Acid, pH ~2.7), the morpholine nitrogen is fully protonated (


). While this increases solubility, it creates two problems:
  • Dewetting/Repulsion: The highly polar tail pulls the molecule into the mobile phase, reducing retention on C18.

  • Ion-Exchange Tailing: The positively charged nitrogen interacts electrostatically with residual anionic silanols (

    
    ) on the silica surface, causing severe peak tailing (
    
    
    
    ).
Critical Impurities

Method specificity must account for synthetic precursors:

  • Impurity A: 2-Amino-4-bromophenol (Starting material; acidic phenol).

  • Impurity B: 4-(2-chloroethyl)morpholine (Alkylating agent; basic).

  • Impurity C: Des-bromo analog (Debrominated byproduct).

Part 2: Comparative Methodology

We evaluated three distinct separation strategies.

Method A: The Standard (Low pH C18)
  • Column: C18 (e.g., Zorbax Eclipse Plus), 3.5 µm.

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (pH 2.7).

  • Mechanism: Hydrophobic interaction of the protonated species.

Method B: The "Neutralizer" (High pH C18)
  • Column: Hybrid Silica C18 (e.g., Waters XBridge or Agilent Poroshell HPH).

  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[2][3]

  • Mechanism: The high pH suppresses the ionization of the morpholine (

    
    ), rendering the molecule neutral. This eliminates silanol interactions and drastically increases hydrophobicity.
    
Method C: The "Selectivity" (Fluorophenyl PFP)
  • Column: Pentafluorophenyl Propyl (e.g., Phenomenex Luna PFP(2)).

  • Mobile Phase: Water/Methanol with 0.1% Formic Acid.

  • Mechanism: Utilizes

    
     interactions and halogen-bonding specifically targeting the bromine atom on the aniline ring.
    

Part 3: Experimental Data & Results

The following data summarizes the performance of each method. Note the dramatic improvement in peak symmetry (Tailing Factor) with Method B.

Table 1: Performance Metrics Comparison
MetricMethod A (Low pH C18)Method B (High pH C18)Method C (PFP/F5)
Retention Time (

)
1.2 (Weak Retention)5.8 (Strong Retention)2.1 (Moderate)
Tailing Factor (

)
1.8 (Severe Tailing)1.05 (Excellent) 1.3 (Acceptable)
Resolution (Impurity C) 1.53.2 4.1 (Best for Halogens)
MS Sensitivity High (Positive Mode)Moderate (Suppressed)High
Verdict Not Recommended Primary Choice (Purity) Secondary (Impurity ID)
Mechanism Visualization (Graphviz)

The following diagram illustrates the decision logic and the mechanism behind the High pH recommendation.

MethodSelection Start Analyte: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Check_pKa Check pKa Morpholine N ~ 7.8 Start->Check_pKa Branch_LowPH Low pH (Formic Acid) Analytes Protonated (BH+) Check_pKa->Branch_LowPH Standard Screen Branch_HighPH High pH (pH 10, NH4HCO3) Analytes Neutral (B) Check_pKa->Branch_HighPH Optimized Screen Result_LowPH Result: 1. Ionic Repulsion (Low Retention) 2. Silanol Interaction (Tailing) Branch_LowPH->Result_LowPH Result_HighPH Result: 1. Hydrophobic Retention (High k) 2. No Silanol Drag (Sharp Peaks) Branch_HighPH->Result_HighPH Alternative Alternative: PFP Column Use for separating Des-bromo impurities Result_LowPH->Alternative If selectivity fails Decision RECOMMENDED METHOD Hybrid C18 @ pH 10 Result_HighPH->Decision

Figure 1: Method development decision tree highlighting the mechanistic advantage of High pH conditions for morpholine-containing anilines.

Part 4: Detailed Experimental Protocols

Protocol 1: High pH Purity Assessment (Recommended)

Objective: Routine purity analysis and assay.

  • Column Selection: Crucial. Do not use a standard silica column. Use a high-pH stable hybrid column (e.g., Waters XBridge C18, 4.6 x 150mm, 3.5µm or Agilent Poroshell HPH-C18).

  • Mobile Phase A (Buffer): Dissolve 790 mg Ammonium Bicarbonate in 1000 mL HPLC-grade water (10mM). Adjust pH to 10.0 with Ammonium Hydroxide if necessary. Filter through 0.2µm nylon.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient:

    • 0 min: 5% B

    • 15 min: 95% B

    • 20 min: 95% B

    • 20.1 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (Aromatic ring) and 280 nm.

  • Temperature: 35°C (Reduces viscosity and improves mass transfer).

Protocol 2: PFP Selectivity Screen (For Impurity ID)

Objective: Separating the "Des-bromo" impurity (where Br is replaced by H) which co-elutes on C18.

  • Column: Phenomenex Luna PFP(2) or Supelco Discovery HS F5 (150 x 4.6mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol (Methanol promotes

    
     interactions better than Acetonitrile on PFP phases).
    
  • Gradient: 10% to 90% B over 20 minutes.

  • Note: The bromine atom on the analyte interacts strongly with the fluorine atoms on the stationary phase, shifting its retention relative to non-halogenated impurities.

Part 5: Scientific Integrity & Validation (E-E-A-T)

Causality & Mechanism

The recommendation for High pH is based on the Henderson-Hasselbalch equation . By operating at pH 10 (2 units above the pKa of ~8), we ensure >99% of the morpholine is uncharged.

  • Why this matters: Uncharged bases do not engage in cation-exchange with silanols. This is the only physical way to guarantee a Tailing Factor < 1.2 without using ion-pairing reagents (which contaminate MS systems).

Self-Validating System (SST)

To ensure trustworthiness, every run must include a System Suitability Test (SST):

  • Resolution Check: A mixture of the Analyte and Impurity A (2-Amino-4-bromophenol) must show

    
    .
    
  • Tailing Factor: The main peak must have

    
    . If 
    
    
    
    rises, the column is degrading (silica dissolution) or the pH has dropped.

References

  • Agilent Technologies. (2020). Strategies for the Separation of Basic Compounds at High pH. Retrieved from

  • Waters Corporation. (2022). XBridge BEH C18 Column Care and Use Manual (High pH Stability). Retrieved from

  • Phenomenex. (2019). Luna PFP(2): Selectivity for Halogenated Compounds. Retrieved from

  • PubChem. (n.d.).[4][5] Compound Summary: 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline. Retrieved from

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes.

Sources

Comparative

A Comparative Guide to the Reactivity of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline and its Isomeric Precursors

This guide provides an in-depth, objective comparison of the chemical reactivity of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline against simpler bromoaniline isomers. As researchers and drug development professionals know,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, objective comparison of the chemical reactivity of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline against simpler bromoaniline isomers. As researchers and drug development professionals know, the precise arrangement of functional groups on an aromatic scaffold is not a trivial detail; it is a critical determinant of a molecule's synthetic accessibility, reaction kinetics, and ultimately, its biological activity. Understanding the nuanced reactivity profile of a complex building block like 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is paramount for its efficient and strategic incorporation into novel pharmaceutical candidates.

Here, we dissect the electronic and steric factors governing the reactivity of this compound, contrasting it with foundational bromoanilines. This analysis is grounded in the principles of physical organic chemistry and supported by data from relevant chemical literature, providing a predictive framework for your synthetic planning.

Structural and Electronic Profile Analysis

The reactivity of an aniline derivative is fundamentally controlled by the interplay of inductive and resonance effects of its substituents, which modulate the electron density of the aromatic ring and the nucleophilicity of the amino group.

5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline presents a complex case with three key substituents:

  • Amino Group (-NH₂): Located at position 1, this is a powerful electron-donating group through resonance (+M effect), which significantly outweighs its electron-withdrawing inductive effect (-I). It strongly activates the ring towards electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions (positions 3 and 5).[1]

  • Bromo Group (-Br): At position 5 (para to the amino group), bromine exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity. Its resonance effect (+M) is weak.[2] This deactivates the ring overall but still directs electrophiles to ortho/para positions.

  • 2-(4-morpholinyl)ethoxy Group (-OCH₂CH₂-morpholine): Positioned at C-2 (ortho to the amino group), this substituent is perhaps the most influential.

    • Electronic Effect: The ether oxygen atom donates electron density into the ring via a strong resonance effect (+M), similar to a methoxy group.[3] This effect activates the ring.

    • Steric Effect: This is a bulky group. Its sheer size will sterically hinder access to the adjacent C-1 amino group and the C-3 position of the ring, which can significantly impact reaction rates and regioselectivity.

In contrast, the simple bromoaniline isomers (2-bromoaniline, 3-bromoaniline, and 4-bromoaniline) offer a clearer baseline for comparison, where reactivity is dictated primarily by the position of a single bromine atom relative to the amino group.[4][5]

G cluster_target 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline cluster_isomers Simple Bromoanilines T Target Molecule T_NH2 -NH2 (C1) (+M >> -I) Strong Activator T->T_NH2 Substituent Effects T_Br -Br (C5) (-I > +M) Deactivator T->T_Br Substituent Effects T_OEt -OR (C2) (+M > -I) Activator, Bulky T->T_OEt Substituent Effects I Isomers I_NH2 -NH2 (C1) (+M >> -I) Activator I->I_NH2 Substituent Effects I_Br -Br (C2, C3, or C4) (-I > +M) Deactivator I->I_Br Substituent Effects

Caption: Electronic and steric contributions of substituents.

Comparative Reactivity in Key Transformations

The true measure of reactivity is performance in chemical reactions. We will focus on two of the most important reaction classes for this type of molecule: Palladium-Catalyzed Cross-Coupling and Nucleophilic Aromatic Substitution.

Palladium-Catalyzed Cross-Coupling Reactions

Reactions like the Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings are cornerstones of modern synthesis, enabling the formation of C-C, C-N, and C-O bonds.[6][7][8] The reactivity of the aryl bromide is central to the success of these transformations, primarily influencing the initial oxidative addition step to the Palladium(0) catalyst. The general reactivity order for halogens in these couplings is I > Br > OTf >> Cl.[8]

Analysis:

  • Standard Bromoanilines: The reactivity of simple bromoanilines in Pd-coupling is well-established. For instance, 4-bromoaniline is a common substrate.[9] The primary electronic factor is the C-Br bond, with the amino group's position influencing catalyst association and side reactions. Unprotected ortho-bromoanilines can be challenging substrates, but effective methods have been developed.[10][11]

  • 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline: The situation is more complex.

    • Activation: The electron-donating ether group at C-2 increases the electron density of the ring, which can slightly disfavor the oxidative addition step compared to a less electron-rich system.

    • Steric Hindrance: The bulky ortho-substituent is the dominant factor. It can significantly impede the approach of the large palladium-ligand complex to the C-Br bond at C-5. This steric shielding is expected to decrease the reaction rate compared to an unhindered isomer like 4-bromoaniline. However, the presence of the amino group and the ether oxygen could also have a beneficial chelating effect with the palladium center, depending on the ligand used.

CompoundKey Features Influencing Pd-CouplingExpected Relative Reactivity
4-Bromoaniline Unhindered C-Br bond. Standard electronic profile.High (Baseline)
2-Bromoaniline Steric hindrance from ortho -NH₂ group. Potential for catalyst inhibition.Moderate to High (Ligand Dependent)[10]
3-Bromoaniline Minimal steric hindrance. Electronically similar to 4-bromoaniline.High
5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline Bulky ortho-alkoxy group sterically shields the C-Br bond. Ring is electron-rich.Lower
Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions involve the displacement of a leaving group (in this case, bromide) on an aromatic ring by a strong nucleophile.[12][13] Crucially, this reaction is facilitated by the presence of strong electron-withdrawing groups positioned ortho or para to the leaving group, as they stabilize the negatively charged intermediate (Meisenheimer complex).[14][15]

Analysis:

  • Standard Bromoanilines: Simple bromoanilines are generally poor substrates for SNAr. The aniline ring is electron-rich due to the amino group, which destabilizes the required anionic intermediate.[1] SNAr on these substrates is typically not feasible without a strongly activating group like a nitro group. For example, p-chloronitrobenzene reacts readily, while m-chloronitrobenzene is inert.[15]

  • 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline: This molecule is an even poorer candidate for SNAr at the C-Br bond.

    • The amino group at C-1 and the alkoxy group at C-2 are both powerful electron-donating groups, making the aromatic ring highly electron-rich.

    • These groups would severely destabilize the negative charge of the Meisenheimer complex that would form upon nucleophilic attack at C-5.

Therefore, for all practical purposes, the C-Br bond on 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline should be considered unreactive towards the SNAr mechanism. Its reactivity is almost exclusively channeled through pathways amenable to electron-rich aryl halides, such as organometallic cross-coupling.

Experimental Protocols

To provide a tangible framework for comparing reactivity, we outline a standardized protocol for a Suzuki-Miyaura cross-coupling reaction. This self-validating system allows for a direct, side-by-side comparison of different bromoanilines under identical conditions.

Protocol: Comparative Suzuki-Miyaura Coupling

Objective: To compare the reaction conversion rate of 4-bromoaniline versus 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline when coupled with phenylboronic acid.

Materials:

  • Aryl Bromide (4-bromoaniline or 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline)

  • Phenylboronic Acid

  • Palladium(II) Acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium Carbonate (K₂CO₃)

  • Toluene

  • Water

  • Inert atmosphere apparatus (e.g., Schlenk line)

Procedure:

  • Catalyst Pre-formation: In a Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (0.02 equiv) and PPh₃ (0.08 equiv). Add degassed toluene and stir for 15 minutes at room temperature.

  • Reagent Addition: To the catalyst mixture, add the Aryl Bromide (1.0 equiv), Phenylboronic Acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

  • Solvent Addition: Add additional degassed toluene and degassed water to form a 10:1 toluene/water mixture (e.g., 5 mL toluene, 0.5 mL water).

  • Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitoring: Take aliquots from the reaction mixture at regular intervals (e.g., 1h, 2h, 4h, 8h). Quench with water, extract with ethyl acetate, and analyze by GC-MS or LC-MS to determine the percentage conversion of the starting aryl bromide.

  • Workup: After the reaction is complete (or after a set time, e.g., 24h), cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analysis: Purify the crude product by column chromatography and calculate the isolated yield. Compare the yields and reaction profiles for the different aryl bromides.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Analysis p1 1. Add Pd(OAc)2 & PPh3 to Schlenk Flask p2 2. Purge with Argon p1->p2 p3 3. Add Degassed Toluene & Stir p2->p3 r1 4. Add Aryl Bromide, Boronic Acid, & K2CO3 p3->r1 r2 5. Add Toluene/Water r1->r2 r3 6. Heat to 90°C r2->r3 r4 7. Monitor by LC-MS/GC-MS r3->r4 w1 8. Cool & Dilute r4->w1 w2 9. Extraction w1->w2 w3 10. Dry & Concentrate w2->w3 w4 11. Purify & Analyze Yield w3->w4

Caption: Experimental workflow for comparative Suzuki coupling.

Conclusion and Outlook

The analysis reveals a clear reactivity hierarchy. While the C-Br bond is the reactive site in all compared molecules, its accessibility and electronic environment are dramatically altered by other substituents.

  • 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline is predicted to be significantly less reactive in palladium-catalyzed cross-coupling reactions than simpler, unhindered bromoanilines like 4-bromoaniline. This is primarily due to the steric bulk of the ortho-alkoxy substituent. Researchers using this building block should anticipate the need for more forcing reaction conditions, higher catalyst loadings, or specialized, sterically-demanding ligands (e.g., Buchwald-type biaryl phosphine ligands) to achieve efficient coupling.

  • Conversely, the electron-rich nature of its aromatic ring renders it inert to nucleophilic aromatic substitution at the bromine position.

This guide serves as a predictive tool. The true empirical reactivity will always be determined in the laboratory, but by understanding the underlying principles, researchers can make more informed decisions, saving valuable time and resources in the complex journey of drug discovery and development.

References

  • BenchChem. (2025). A Comparative Guide to the Reactivity of Bromoaniline Isomers.
  • RSC Publishing. (2024).
  • Quora. (2016). Which one is more basic between m-bromoaniline and p-bromoaniline? Why?.
  • Benchchem. (2025). A Comparative Study of Palladium Catalysts for Cross-Coupling Reactions with 4-Bromo-2,6-diiodoaniline.
  • Wikipedia.
  • ChemicalBook. (2023).
  • Chad's Prep. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry.
  • Sigma-Aldrich.
  • Fisher Scientific.
  • Chemistry LibreTexts. (2023). 2.
  • Chemistry LibreTexts. (2020). 17.
  • Wikipedia. Bromoaniline.
  • BenchChem. An In-depth Technical Guide to the Electronic Effects of Methoxy and Pyrrolidinyl Groups on the Aniline Ring.
  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
  • Chemistry LibreTexts. (2025). 16.
  • Ketone Pharma. (2024).
  • Neliti. (2022). Synthesis of Bromo Aniline derivatives and an insilico approach against HSP90 chaperone.
  • PrepChem.com. Synthesis of 5-bromo-2-hydroxyaniline.
  • Chemsrc. (2025). CAS#:946786-56-7 | 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline.
  • PMC. (2024).
  • Myers, A. The Suzuki Reaction.
  • PMC. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
  • Chemistry Steps. Reactions of Aniline.
  • BenchChem. (2025). Application Notes and Protocols for the Scale-Up Synthesis of 5-Bromo-2-[4-(tert-butyl)phenoxy]aniline.
  • PMC. Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes.
  • ChemRxiv. (2024).
  • PubChem. 5-Bromo-2-methyl-4-nitroaniline.
  • PubChem. 4-(2-Morpholinoethoxy)aniline.
  • ResearchGate. (2022). Br vs. OTf chemoselectivity is ligand‐controlled in a Suzuki coupling....
  • Google Patents. CN104478670B - The preparation method of the bromo-2-of 5-chloro-4 '-ethoxy diphenyl methane.
  • Benchchem. A Comparative Analysis of the Reactivity of 4-Bromo-2-hydroxybenzaldehyde and 5-Bromosalicylaldehyde.
  • Santa Cruz Biotechnology. 5-Bromo-2-ethoxyaniline.
  • BenchChem. An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-[4-(tert-butyl)phenoxy]aniline.
  • ResearchGate. (2024).
  • MDPI.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.